3-Cyano-6-cyclopropyl-N-methyl-N-[[5-(2-methylcyclopropyl)furan-2-yl]methyl]-2-methylsulfanylpyridine-4-carboxamide
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Description
3-Cyano-6-cyclopropyl-N-methyl-N-[[5-(2-methylcyclopropyl)furan-2-yl]methyl]-2-methylsulfanylpyridine-4-carboxamide is a useful research compound. Its molecular formula is C21H23N3O2S and its molecular weight is 381.49. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
- Water-Mediated Synthesis : A study detailed the synthesis of amino-cyano carboxamide derivatives through a three-component reaction, highlighting the efficiency of water as a solvent for creating complex organic molecules with potential NLO (non-linear optical) properties and anticancer activity through tubulin polymerization inhibition (Jayarajan et al., 2019).
Biological Applications
- Adenosine Receptor Ligands : Modifications on amino-3,5-dicyanopyridine cores have led to compounds with high affinity for adenosine receptors, showing potential as treatments for neuropathic pain (Betti et al., 2019).
- PET Imaging of Microglia : The development of [11C]CPPC, a PET radiotracer, for imaging of microglia and assessing neuroinflammation, illustrates the utility of cyano-containing compounds in neurology and oncology (Horti et al., 2019).
Material Science and Chemical Characterization
- Structural and Physicochemical Characterization : Carboxamide derivatives and their metal complexes, including those with furan-2-carboxamido motifs, have been synthesized and analyzed for their antibacterial activities, showcasing the role of such compounds in developing new antimicrobial agents (Aktan et al., 2017).
Properties
IUPAC Name |
3-cyano-6-cyclopropyl-N-methyl-N-[[5-(2-methylcyclopropyl)furan-2-yl]methyl]-2-methylsulfanylpyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3O2S/c1-12-8-15(12)19-7-6-14(26-19)11-24(2)21(25)16-9-18(13-4-5-13)23-20(27-3)17(16)10-22/h6-7,9,12-13,15H,4-5,8,11H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFXYUZFSARYKCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1C2=CC=C(O2)CN(C)C(=O)C3=CC(=NC(=C3C#N)SC)C4CC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.